Cas no 575459-68-6 (N-[3-(Dimethylamino)propyl]-1-benzofuran-2-carboxamide)

• Product Name: N-[3-(Dimethylamino)propyl]-1-benzofuran-2-carboxamide
• CAS No: 575459-68-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 1018623
• Update Time: 2023-08-02

N-[3-(Dimethylamino)propyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide,N-[3-(dimethylamino)propyl]-(9CI)
• N-[3-(dimethylamino)propyl]-1-benzofuran-2-carboxamide
• STL363503
• N-[3-(Dimethylamino)propyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C14H18N2O2/c1-16(2)9-5-8-15-14(17)13-10-11-6-3-4-7-12(11)18-13/h3-4,6-7,10H,5,8-9H2,1-2H3,(H,15,17)
• InChI Key： XWYBHKVQSVUCRY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(NCCCN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 45.5